Cas no 1361832-38-3 (5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1361832-38-3
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4922950
• Update Time: 2025-06-11

5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-9-1-7(2-10(15)4-9)8-3-11(16)12(17-6-8)5-13(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： UZIUWMNERYDAKZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=C(CC(=O)O)C(=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid

Introduction to 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic Acid (CAS No. 1361832-38-3)

5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid, identified by its CAS number 1361832-38-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both fluorine and chlorine substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>3-fluoropyridine moiety is a key structural element that imparts specific electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing metabolic stability and binding affinity. In contrast, the< strong>3,5-dichlorophenyl group introduces electron-withdrawing effects and influences the overall polarity of the compound. These characteristics make 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents targeting various diseases. Pyridine-based compounds have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The< strong>acetic acid functional group at the 2-position of the pyridine ring further enhances the versatility of this compound, allowing for further derivatization and modification to tailor its biological activity.

The synthesis of 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The< strong>CAS number 1361832-38-3 serves as a unique identifier for this compound, facilitating its recognition and use in research laboratories worldwide.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. In particular, it has been investigated as a precursor for drugs targeting enzymes involved in metabolic pathways relevant to human health. The< strong>fluoropyridine scaffold, with its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, makes it an attractive platform for drug design.

The< strong>dichlorophenyl group not only influences the electronic properties of the molecule but also contributes to its solubility in organic solvents commonly used in pharmaceutical formulations. This characteristic is particularly important for drug delivery systems, where solubility plays a critical role in determining bioavailability.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. These compounds have been shown to exhibit enhanced binding affinity to biological targets compared to their non-fluorinated counterparts. The< strong>acetic acid derivative, in particular, has been explored for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines.

The structural diversity offered by 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid allows researchers to explore various modifications that can fine-tune its biological activity. For instance, replacing the< strong>acetic acid group with other functional groups such as amides or esters can alter its pharmacological profile. Such modifications are crucial for optimizing drug candidates for clinical use.

The< strong>CAS number 1361832-38-3 ensures that researchers can reliably obtain and identify this compound through commercial suppliers. This standardization is essential for reproducibility in scientific research and facilitates collaboration between different laboratories working on related projects.

In conclusion, 5-(3,5-Dichlorophenyl)-3-fluoropyridine-2-acetic acid is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of fluorine and chlorine substituents and an acetic acid moiety, make it a valuable intermediate for synthesizing novel therapeutic agents. The growing body of research on fluorinated pyridines underscores their importance in drug development, making this compound a promising candidate for further exploration.